Cas no 2248354-89-2 (2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid
• CAS No: 2248354-89-2
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 6519569
• PubChem ID: 137937594
• Update Time: 2025-10-28

2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylpropan-2-yl)oxycarbonyl-(4-methyl-1,3-thiazol-2-yl)amino]acetic acid
• 2-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid
• EN300-6508973
• 2248354-89-2
• 2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid

• Inchi： 1S/C11H16N2O4S/c1-7-6-18-9(12-7)13(5-8(14)15)10(16)17-11(2,3)4/h6H,5H2,1-4H3,(H,14,15)
• InChI Key： ONWFWHADMPMJNJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1N(CC(=O)O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.08307817g/mol
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on 2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid (CAS No. 2248354-89-2)

2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid (CAS No. 2248354-89-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name Boc-protected thiazole amino acid, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-methyl-1,3-thiazole moiety, makes it a versatile building block for drug discovery and development.

The growing interest in thiazole-containing compounds stems from their widespread applications in drug design, particularly in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial drugs. Researchers are increasingly exploring the potential of CAS No. 2248354-89-2 as a precursor for novel therapeutics, especially in the context of targeted cancer therapies and immune modulation. The compound's ability to act as a peptide mimetic further enhances its utility in bioconjugation and proteomics studies.

One of the most frequently asked questions about 2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid revolves around its synthetic routes and purification methods. The compound is typically synthesized through a multi-step process involving the Boc protection of the thiazole amine, followed by carboxylic acid functionalization. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. These aspects are critical for researchers aiming to incorporate this compound into high-throughput screening assays or structure-activity relationship (SAR) studies.

In the era of AI-driven drug discovery, CAS No. 2248354-89-2 has emerged as a valuable tool for virtual screening and molecular docking simulations. Its well-defined chemical properties and compatibility with solid-phase peptide synthesis (SPPS) make it a preferred choice for combinatorial chemistry libraries. Additionally, the compound's stability under physiological conditions has sparked interest in its potential for prodrug development, particularly for oral bioavailability enhancement.

Another hot topic related to 2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid is its role in green chemistry initiatives. Researchers are actively investigating solvent-free synthesis and catalytic methods to produce this compound with minimal environmental impact. The push for sustainable pharmaceutical manufacturing has led to innovations in microwave-assisted reactions and flow chemistry applications for this class of molecules.

From a commercial perspective, CAS No. 2248354-89-2 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. The compound's technical specifications, including purity grades and storage conditions, are crucial considerations for procurement. Many suppliers now provide custom synthesis services and bulk quantities to meet the growing demand from contract research organizations (CROs) and academic laboratories.

Looking ahead, the scientific community anticipates expanded applications for 2-{[(Tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}acetic acid in biomaterials science and drug delivery systems. Its compatibility with click chemistry approaches opens possibilities for creating functionalized polymers and nanocarriers. As research continues to uncover new facets of this compound's reactivity and biological activity, it is poised to remain at the forefront of innovative therapeutic development.